Cas no 889-57-6 (1-Propanol, 3-(diphenylphosphinyl)-)

1-Propanol, 3-(diphenylphosphinyl)- structure
889-57-6 structure
Product Name:1-Propanol, 3-(diphenylphosphinyl)-
CAS No:889-57-6
MF:C15H17O2P
MW:260.268045186996
CID:618279
PubChem ID:2063417
Update Time:2025-04-19

1-Propanol, 3-(diphenylphosphinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 3-(diphenylphosphinyl)-
    • 3-diphenylphosphorylpropan-1-ol
    • DTXSID40366253
    • SR-01000196010-1
    • BIM-0004941.P001
    • AKOS005447043
    • 889-57-6
    • 3-(diphenylphosphoryl)propan-1-ol
    • CB07135
    • CBMicro_005094
    • gamma-diphenylphosphorylpropyl alcohol
    • SCHEMBL11329654
    • SMSF0003421
    • SR-01000196010
    • Inchi: 1S/C15H17O2P/c16-12-7-13-18(17,14-8-3-1-4-9-14)15-10-5-2-6-11-15/h1-6,8-11,16H,7,12-13H2
    • InChI Key: KAKTVAXATYYOEP-UHFFFAOYSA-N
    • SMILES: P(C1C=CC=CC=1)(C1C=CC=CC=1)(CCCO)=O

Computed Properties

  • Exact Mass: 260.09661678g/mol
  • Monoisotopic Mass: 260.09661678g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 47.11000
  • LogP: 2.38290
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